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Compound of Interest

Compound Name: AK-HW-90

Cat. No.: B15135590

Initial searches for the chemical compound designated "AK-HW-90" have yielded no results
corresponding to a molecular entity. Instead, the identifier consistently points to the Weihrauch
HW 90, a high-powered German air rifle.

This document aims to address the user's query by first clarifying the nature of the search
results and the discrepancy with the requested topic. Subsequently, it will provide a structured
overview of the Weihrauch HW 90 based on available information, while respectfully requesting
the user to verify the chemical identifier of interest for a future, more targeted technical guide.

It appears there has been a misidentification in the query. The term "AK-HW-90" does not
correspond to any known chemical compound in the scientific literature or chemical databases
accessed. All search results point exclusively to the Weihrauch HW 90, a gas ram-powered air
rifle.[1][2][3] This product is noted for its unique Theoben gas ram system, which offers a very
fast lock time and a recoil-reducing mechanism.[2]

Given the audience of researchers, scientists, and drug development professionals, it is crucial
to highlight this discrepancy. The following sections provide information on the Weihrauch HW
90 as found in the public domain, which may be of tangential interest. However, for a detailed
technical guide on a chemical structure and its properties, a correct identifier is necessary.

Overview of the Weihrauch HW 90 Air Rifle

The Weihrauch HW 90 is a German-manufactured air rifle that utilizes a gas ram system,
developed in collaboration with Theoben.[2] This powerplant distinguishes it from traditional
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spring-piston airguns.

Key Features and Specifications

Feature Description Source
Powerplant Theoben gas ram system [2]
_ Precision adjustable "Elite"

Trigger ] ] ) [2]
trigger with automatic safety
Ambidextrous design with an
extended forearm, high

Stock _ _ [11[2]
cheekpiece, and checkering on
the pistol grip and forearm.
Micrometer rear sight and a
front sight in a tunnel with

Sights interchangeable inserts. An 11 [1]

mm prism rail is available for

scope mounting.

Calibers Available

4.5 mm (.177), 5.0 mm (.20),
5.5 mm (.22), and 6.35 mm
(.25)

[1]

Weight

Approximately 4.0 kg

[1]

Overall Length

115 cm

[1]

Performance Characteristics

The performance of the HW 90 can be adjusted by varying the pressure in the gas ram, a

feature that allows for tuning the muzzle energy.[3][4] The gas cylinder can be filled up to 26

bar, which can result in a muzzle energy of up to 30 joules.[1]

Testing of a .177 caliber model demonstrated a maximum muzzle velocity of 1,320 FPS with

lightweight, lead-free pellets, producing a muzzle energy of 21.35 Ft/Lbs.[3] Heavier pellets,

while having a lower muzzle velocity, still generated significant muzzle energy and tended to

provide better accuracy.[3] The trigger pull weight has been noted for its consistency.[3]
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Request for Clarification

The information provided above pertains to the Weihrauch HW 90 air rifle. To fulfill the original
request for an in-depth technical guide on a chemical compound, we kindly ask the user to:

» Verify the identifier "AK-HW-90". It is possible there is a typographical error in the name.

e Provide any alternative identifiers, such as a CAS number, IUPAC name, or a reference to a
publication where the compound is mentioned.

Upon receiving the correct information, a comprehensive technical guide detailing the chemical
structure, properties, experimental protocols, and relevant signaling pathways will be generated
as requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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